Cas no 444581-46-8 (1-Bromo-2-(1,1-difluoroethyl)benzene)

• Product Name: 1-Bromo-2-(1,1-difluoroethyl)benzene
• CAS No: 444581-46-8
• MF: C₈H₇BrF₂
• MW: 221.041988611221
• CID: 2156113
• PubChem ID: 329765990
• Update Time: 2025-07-22

1-Bromo-2-(1,1-difluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-(1,1-difluoroethyl)benzene
• Benzene, 1-bromo-2-(1,1-difluoroethyl)-
• SB22934
• 2-(1,1-Difluoroethyl)-1-bromobenzene
• 444581-46-8
• AKOS005257900
• 1-Bromo-2-(1,1-difluoroethyl)benzene, 97%
• SCHEMBL4123029
• 1-Bromo-2-(1,1-difluoroethyl)benzene stabilized over potassium carbonate
• MFCD09996896
• EN300-633500
• MS-20193
• F30206
• CS-0068794
• DB-250333
• 695-525-0
• USA58146

• MDL： MFCD09996896
• Inchi： 1S/C8H7BrF2/c1-8(10,11)6-4-2-3-5-7(6)9/h2-5H,1H3
• InChI Key： XZJWDIHNMMLGLA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C)(F)F

Computed Properties

• Exact Mass: 219.96992g/mol
• Monoisotopic Mass: 219.96992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.518 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:195.8°F
  Degrees Celsius:91°C
  
• Refractive Index: n20/D 1.510

1-Bromo-2-(1,1-difluoroethyl)benzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 36-51/53
• Safety Instruction： 26-61
• Hazardous Material Identification：

Additional information on 1-Bromo-2-(1,1-difluoroethyl)benzene

Introduction to 1-Bromo-2-(1,1-difluoroethyl)benzene (CAS No. 444581-46-8)

1-Bromo-2-(1,1-difluoroethyl)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 444581-46-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science research. This compound belongs to the class of brominated aromatic hydrocarbons, featuring a benzene ring substituted with a bromine atom at the first position and a 1,1-difluoroethyl group at the second position. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel agrochemicals and pharmaceutical agents.

The bromine substituent at the first position of the benzene ring enhances the electrophilicity of the aromatic system, facilitating various electrophilic aromatic substitution reactions. This property is particularly useful in multi-step synthetic pathways where selective functionalization is required. The 1,1-difluoroethyl group, on the other hand, introduces fluorine atoms into the molecular structure, which can influence both the physical properties and biological activity of the compound. Fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their potential applications in medicinal chemistry. The presence of fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of drug candidates. For instance, fluorine substitution can enhance metabolic stability by preventing rapid degradation by enzymatic processes. Additionally, fluorinated compounds often exhibit improved bioavailability and binding interactions with biological targets.

One of the most compelling aspects of 1-Bromo-2-(1,1-difluoroethyl)benzene is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various biological pathways. For example, studies have demonstrated its role in generating derivatives that interact with enzymes involved in cancer metabolism. The ability to introduce both bromine and fluorine-containing functional groups into a single aromatic core provides synthetic chemists with a high degree of flexibility in designing targeted molecular architectures.

The synthetic methodologies involving 1-Bromo-2-(1,1-difluoroethyl)benzene have been refined through recent advancements in organic synthesis techniques. Palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been particularly effective in incorporating this compound into larger scaffolds. These reactions allow for precise control over regioselectivity and functional group compatibility, enabling the construction of intricate molecular frameworks.

From a materials science perspective, 1-Bromo-2-(1,1-difluoroethyl)benzene has shown promise in the development of advanced materials with unique electronic properties. Fluorinated aromatic compounds are often employed in organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs) due to their ability to enhance charge transport and thermal stability. The bromine atom also provides a handle for further chemical modifications, allowing for tailored material properties through post-synthetic functionalization.

The pharmaceutical industry has been particularly interested in exploring the potential of brominated fluoroaromatics like 1-Bromo-2-(1,1-difluoroethyl)benzene as lead compounds for drug discovery. Preclinical studies have indicated that derivatives of this compound exhibit inhibitory activity against enzymes such as kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders. The structural motif offers a balance between lipophilicity and metabolic stability, making it an attractive scaffold for further optimization.

Recent research has also highlighted the role of fluorinated intermediates in enhancing drug delivery systems. The incorporation of fluorine atoms can improve solubility and permeability across biological membranes, thereby increasing bioavailability. Additionally, fluorine-containing compounds often exhibit better resistance to degradation by nucleases and proteases, extending their half-life in vivo.

In conclusion, 1-Bromo-2-(1,1-difluoroethyl)benzene (CAS No. 444581-46-8) represents a versatile and valuable compound with broad applications across pharmaceuticals and materials science. Its unique structural features—combining bromine and fluorine substituents—make it an ideal candidate for further synthetic exploration and development of novel bioactive molecules. As research continues to uncover new applications for this compound, its significance is expected to grow further.